(R)-Ketorolac
(R)-Ketorolac
(R)-ketorolac is a 5-benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid that has R configuration. Unlike the S-enantiomer, it does not exhibit COX1 and COX2 inhibition, but does exhibit analgesic activity. Racemic ketorolac, known simply as ketorolac, is used (mainly as a tromethamine salt) as a potent analgesic for the short-term management of post-operative pain, and in eye drops to relieve the ocular itching associated with seasonal allergic conjunctivitis. It has a role as an analgesic. It is an enantiomer of a (S)-ketorolac.
Brand Name:
Vulcanchem
CAS No.:
66635-93-6
VCID:
VC20832684
InChI:
InChI=1S/C15H13NO3/c17-14(10-4-2-1-3-5-10)13-7-6-12-11(15(18)19)8-9-16(12)13/h1-7,11H,8-9H2,(H,18,19)/t11-/m1/s1
SMILES:
C1CN2C(=CC=C2C(=O)C3=CC=CC=C3)C1C(=O)O
Molecular Formula:
C15H13NO3
Molecular Weight:
255.27 g/mol
(R)-Ketorolac
CAS No.: 66635-93-6
Cat. No.: VC20832684
Molecular Formula: C15H13NO3
Molecular Weight: 255.27 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (R)-ketorolac is a 5-benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid that has R configuration. Unlike the S-enantiomer, it does not exhibit COX1 and COX2 inhibition, but does exhibit analgesic activity. Racemic ketorolac, known simply as ketorolac, is used (mainly as a tromethamine salt) as a potent analgesic for the short-term management of post-operative pain, and in eye drops to relieve the ocular itching associated with seasonal allergic conjunctivitis. It has a role as an analgesic. It is an enantiomer of a (S)-ketorolac. |
|---|---|
| CAS No. | 66635-93-6 |
| Molecular Formula | C15H13NO3 |
| Molecular Weight | 255.27 g/mol |
| IUPAC Name | (1R)-5-benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid |
| Standard InChI | InChI=1S/C15H13NO3/c17-14(10-4-2-1-3-5-10)13-7-6-12-11(15(18)19)8-9-16(12)13/h1-7,11H,8-9H2,(H,18,19)/t11-/m1/s1 |
| Standard InChI Key | OZWKMVRBQXNZKK-LLVKDONJSA-N |
| Isomeric SMILES | C1CN2C(=CC=C2C(=O)C3=CC=CC=C3)[C@@H]1C(=O)O |
| SMILES | C1CN2C(=CC=C2C(=O)C3=CC=CC=C3)C1C(=O)O |
| Canonical SMILES | C1CN2C(=CC=C2C(=O)C3=CC=CC=C3)C1C(=O)O |
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